Cas no 90324-04-2 (2-(7H-purin-6-ylsulfanyl)butanedioic Acid)

2-(7H-purin-6-ylsulfanyl)butanedioic Acid structure
90324-04-2 structure
Product name:2-(7H-purin-6-ylsulfanyl)butanedioic Acid
CAS No:90324-04-2
MF:C9H8N4O4S
MW:268.249219894409
CID:994718
PubChem ID:3703222

2-(7H-purin-6-ylsulfanyl)butanedioic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(7H-purin-6-ylsulfanyl)butanedioic acid
    • 90324-04-2
    • NSC-38738
    • NSC38738
    • DTXSID40395265
    • 2-(7H-purin-6-ylsulfanyl)butanedioic Acid
    • Inchi: InChI=1S/C9H8N4O4S/c14-5(15)1-4(9(16)17)18-8-6-7(11-2-10-6)12-3-13-8/h2-4H,1H2,(H,14,15)(H,16,17)(H,10,11,12,13)
    • InChI Key: WRSZGFWPWZGNEB-UHFFFAOYSA-N
    • SMILES: C1=NC2=C(N1)C(=NC=N2)SC(CC(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 268.027
  • Monoisotopic Mass: 268.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 154Ų

Experimental Properties

  • Density: 1.87
  • Boiling Point: 460°C at 760 mmHg
  • Flash Point: 232°C
  • Refractive Index: 1.821
  • PSA: 154.36000
  • LogP: 0.37290

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